![molecular formula C20H16N2O3S B2704973 N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide CAS No. 922131-79-1](/img/structure/B2704973.png)
N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C20H16N2O3S and its molecular weight is 364.42. The purity is usually 95%.
BenchChem offers high-quality N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Pathways and Chemical Reactivity
Research has demonstrated that derivatives of dibenzo[b,f][1,4]oxazepine, closely related to the target compound, offer versatile synthon opportunities for creating a range of heterocyclic compounds. For instance, the efficient regiospecific annulation with heterobinucleophiles has enabled the synthesis of a variety of five- and six-membered heterocycles, showcasing the compound's utility in expanding the diversity of chemical structures accessible for further study and application in medicinal chemistry (Kumar, Ila, & Junjappa, 2007).
Pharmacological Exploration
The structural motif of dibenzo[b,f][1,4]oxazepine, which is part of the compound's backbone, has been explored for its pharmacological significance. Studies have identified that derivatives of this core structure exhibit affinity towards various G-protein-coupled receptors (GPCRs), including histamine and serotonin receptors. This suggests potential for the development of novel therapeutics targeting these receptors, where the modification of the core structure could lead to selective receptor antagonists or agonists with therapeutic relevance (Naporra et al., 2016).
Antitumor Activity
Derivatives featuring the dibenzo[b,f][1,4]oxazepine core have been synthesized and evaluated for their antitumor activity. These studies have revealed that certain modifications to the core structure can lead to compounds with considerable anticancer activity against various cancer cell lines. This highlights the compound's role as a valuable starting point for the development of new anticancer agents (Yurttaş, Tay, & Demirayak, 2015).
Catalytic and Enantioselective Reactions
The structural framework of dibenzo[b,f][1,4]oxazepines has been employed in catalytic and enantioselective reactions to synthesize chiral derivatives. These reactions are crucial for creating compounds with potential pharmaceutical applications, emphasizing the importance of this scaffold in facilitating the synthesis of biologically active molecules with defined stereochemistry (De Munck, Sukowski, Vila, Muñoz, & Pedro, 2017).
properties
IUPAC Name |
N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3S/c1-22-16-6-2-3-7-18(16)25-17-9-8-13(11-15(17)20(22)24)21-19(23)12-14-5-4-10-26-14/h2-11H,12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDBAJBMIFGVIQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(thiophen-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.